Understanding the Solubility Profile of 2-(Cyclohexylamino)propan-1-ol: A Technical Guide for Drug Development Professionals
Understanding the Solubility Profile of 2-(Cyclohexylamino)propan-1-ol: A Technical Guide for Drug Development Professionals
Foreword: The Critical Role of Solubility in Pharmaceutical Development
In the landscape of modern drug discovery and development, the journey of a candidate molecule from the laboratory to a viable therapeutic is fraught with challenges. Among the most fundamental of these is the characterization of its physicochemical properties, with solubility standing as a cornerstone. A molecule's ability to dissolve in various media dictates its bioavailability, formulation possibilities, and ultimately, its therapeutic efficacy. This guide provides an in-depth exploration of the solubility profile of 2-(Cyclohexylamino)propan-1-ol, a compound of interest with potential applications in pharmaceutical research. While specific experimental solubility data for this compound is not extensively published, this document serves as a comprehensive manual for researchers and scientists. It outlines the theoretical underpinnings of its expected solubility, provides detailed protocols for its experimental determination, and introduces modeling approaches for predictive analysis.
Molecular Characterization of 2-(Cyclohexylamino)propan-1-ol
To understand the solubility of 2-(Cyclohexylamino)propan-1-ol, we must first dissect its molecular structure. The molecule, with the chemical formula C9H19NO, possesses a unique combination of functional groups that govern its interactions with various solvents[1][2].
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A Cyclohexyl Group: This bulky, non-polar aliphatic ring contributes to the molecule's lipophilicity, suggesting a preference for non-polar or weakly polar organic solvents.
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A Secondary Amine Group (-NH-): The presence of a nitrogen atom with a lone pair of electrons and a hydrogen atom allows for hydrogen bonding, both as a donor and an acceptor. This group introduces a degree of polarity and the potential for acid-base interactions.
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A Hydroxyl Group (-OH): As a primary alcohol, this group is a potent hydrogen bond donor and acceptor, significantly contributing to the molecule's polarity and its potential to interact with protic solvents[3][4].
The interplay of these functional groups results in an amphiphilic molecule, possessing both hydrophobic (cyclohexyl) and hydrophilic (amine and hydroxyl) characteristics. This duality is the primary determinant of its solubility behavior.
Theoretical Solubility Profile: A Predictive Analysis
Based on the structural features of 2-(Cyclohexylamino)propan-1-ol, we can predict its general solubility in different classes of organic solvents. This qualitative assessment is crucial for guiding solvent selection in experimental studies.
Table 1: Predicted Solubility of 2-(Cyclohexylamino)propan-1-ol in Various Organic Solvents
| Solvent Class | Representative Solvents | Predicted Solubility | Rationale |
| Polar Protic | Methanol, Ethanol, 2-Propanol | High | The hydroxyl and amine groups can form strong hydrogen bonds with the solvent molecules. |
| Polar Aprotic | Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO) | Moderate to High | The polar nature of the solvent can interact with the polar functional groups of the solute, though the lack of solvent hydrogen bond donation may limit solubility compared to protic solvents. |
| Non-Polar | Hexane, Toluene, Cyclohexane | Low to Moderate | The non-polar cyclohexyl group will favor interaction with non-polar solvents, but the polar amine and hydroxyl groups will hinder dissolution. |
| Chlorinated | Dichloromethane, Chloroform | Moderate | These solvents have a moderate polarity and can engage in dipole-dipole interactions. Their ability to accept hydrogen bonds may also play a role. |
This predictive framework underscores the importance of considering the "like dissolves like" principle, while also accounting for the specific intermolecular forces at play.
Rigorous Experimental Determination of Solubility
Theoretical predictions must be validated through meticulous experimental work. The following section details robust protocols for the quantitative determination of the solubility of 2-(Cyclohexylamino)propan-1-ol.
Isothermal Shake-Flask Method: The Gold Standard
This gravimetric method is a reliable and widely accepted technique for determining equilibrium solubility.
Protocol:
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Preparation of Saturated Solutions:
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Add an excess amount of 2-(Cyclohexylamino)propan-1-ol to a series of vials, each containing a known volume of a selected organic solvent.
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Ensure a solid excess is visible to guarantee saturation.
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Equilibration:
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Seal the vials to prevent solvent evaporation.
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Place the vials in a constant temperature shaker bath (e.g., 25 °C) and agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.
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-
Phase Separation:
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Allow the vials to stand undisturbed at the same constant temperature until the excess solid has settled.
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Alternatively, centrifuge the vials to expedite phase separation.
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Sample Collection and Analysis:
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Carefully withdraw a known volume of the clear supernatant.
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Transfer the aliquot to a pre-weighed container.
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Solvent Evaporation and Quantification:
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Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause degradation of the solute.
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Weigh the container with the dried solute.
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Calculation:
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Calculate the solubility in terms of mass per unit volume (e.g., mg/mL) or molarity.
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Diagram 1: Isothermal Shake-Flask Solubility Determination Workflow
Caption: Workflow for the isothermal shake-flask method.
High-Throughput Screening (HTS) for Rapid Profiling
For a more rapid assessment across a larger number of solvents, HTS methods can be employed.
Protocol (Example using 96-well plates):
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Stock Solution Preparation: Prepare a concentrated stock solution of 2-(Cyclohexylamino)propan-1-ol in a suitable solvent (e.g., DMSO).
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Plate Preparation: Dispense a small, known volume of the stock solution into the wells of a 96-well plate.
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Solvent Addition: Add the various test solvents to the wells.
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Mixing and Equilibration: Agitate the plate to ensure thorough mixing and allow it to equilibrate.
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Turbidimetric Analysis: Use a plate reader to measure the turbidity or light scattering in each well. The point at which precipitation occurs indicates the solubility limit.
Advanced Approaches: Thermodynamic Modeling of Solubility
Experimental data provides the foundation, but thermodynamic models can offer deeper insights and predictive capabilities.
Perturbed-Chain Statistical Associated Fluid Theory (PC-SAFT)
The PC-SAFT equation of state is a powerful tool for modeling the phase behavior of complex fluids, including solutions of amino alcohols[5][6]. This model considers the contributions of different intermolecular forces, such as dispersion, chain, and association (hydrogen bonding) interactions. By fitting the model to experimental data (such as density and vapor pressure), it is possible to predict the solubility of a compound in various solvents over a range of temperatures and pressures[7].
Group Contribution Methods (e.g., SAFT-γ Mie)
Group contribution methods, such as SAFT-γ Mie, offer a predictive approach where the properties of a molecule are estimated based on the sum of the contributions of its constituent functional groups[8][9]. This is particularly useful when experimental data for the entire molecule is scarce. By using parameters derived from a database of small molecules containing similar functional groups (e.g., cyclohexane, secondary amines, primary alcohols), the solubility of 2-(Cyclohexylamino)propan-1-ol can be reasonably estimated.
Diagram 2: Logic Flow for Solubility Prediction using SAFT-γ Mie
Caption: Predictive workflow using a group contribution model.
Data Presentation and Interpretation
The acquired solubility data should be presented in a clear and concise manner to facilitate analysis and comparison.
Table 2: Example Data Table for Experimental Solubility of 2-(Cyclohexylamino)propan-1-ol at 25 °C
| Solvent | Dielectric Constant | Solubility (mg/mL) | Solubility (mol/L) |
| Methanol | 32.7 | Experimental Value | Calculated Value |
| Ethanol | 24.5 | Experimental Value | Calculated Value |
| 2-Propanol | 19.9 | Experimental Value | Calculated Value |
| Acetone | 20.7 | Experimental Value | Calculated Value |
| Dichloromethane | 8.9 | Experimental Value | Calculated Value |
| Toluene | 2.4 | Experimental Value | Calculated Value |
| Hexane | 1.9 | Experimental Value | Calculated Value |
Plotting solubility against solvent parameters, such as the dielectric constant or Hildebrand solubility parameter, can reveal trends and provide further insights into the dissolution mechanism.
Conclusion: A Roadmap for Comprehensive Solubility Characterization
References
- Ferreira, L., Breil, M. P., Pinho, S. P., Macedo, E. A., & Mollerup, J. (n.d.). Thermodynamic Modeling of Several Aqueous Alkanol Solutions Containing Amino Acids with the Perturbed-Chain Statistical Associated Fluid Theory Equation of State.
- Ferreira, L., Breil, M. P., Pinho, S. P., Macedo, E. A., & Mollerup, J. (2009). Thermodynamic Modeling of Several Aqueous Alkanol Solutions Containing Amino Acids with the Perturbed-Chain Statistical Associated Fluid Theory Equation of State. Industrial & Engineering Chemistry Research, 48(10), 5036–5044.
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- Reddit. (2019, May 13). How do I experimentally and quantitatively determine the solubility of an alcohol like Methanol?. r/chemistry.
- Chua, Y. Z., Do, H. T., Schick, C., Zaitsau, D., & Held, C. (2018). New experimental melting properties as access for predicting amino-acid solubility. Physical Chemistry Chemical Physics, 20(8), 5489–5500.
- Unknown. (n.d.). Predicting the solubility of amino acids and peptides with the SAFT-γ Mie approach: neutral and charged models. Spiral.
- Li, A., & Yalkowsky, S. H. (1994). Solubility of organic solutes in ethanol/water mixtures. Journal of Pharmaceutical Sciences, 83(12), 1735–1740.
- Unknown. (2024). Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models. Industrial & Engineering Chemistry Research.
- Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Experiment 2 # Solubility. Bellevue College.
- BLD Pharm. (n.d.). 27840-90-0|2-(Cyclohexylamino)propan-1-ol.
- Unknown. (2023, August 31). Solubility of Organic Compounds.
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